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Compound of Interest

Compound Name: N,N-Dimethyl-L-Valine

Cat. No.: B156689

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of N,N-Dimethyl-L-Valine (CAS No. 2812-32-0), a synthetic intermediate used in
pharmaceutical synthesis.[1][2] Adherence to these procedures is critical to mitigate risks and
ensure proper disposal.

N,N-Dimethyl-L-Valine is classified as an irritant, capable of causing skin, eye, and respiratory
irritation.[3] The following operational and disposal plans are designed to provide clear, step-by-
step guidance for laboratory personnel.

Hazard and Precautionary Data

A summary of the key hazard information for N,N-Dimethyl-L-Valine is provided in the table
below. This data is compiled from Globally Harmonized System (GHS) classifications and
precautionary statements.
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Precautionary

GHS . Hazard
Hazard Class . Signal Word Statement
Pictogram Statement
Codes
P264, P280,
) o ) H315: Causes P302+P352,
Skin Irritation GHSO07 Warning o
skin irritation P332+P313,
P362+P364
H319: Causes P264, P280,
Eye Irritation GHSO07 Warning serious eye P305+P351+P33
irritation 8, P337+P313
Specific target P261, P271,
organ toxicity — H335: May P304+P340,
single exposure GHSO07 Warning cause respiratory  P312,
(Respiratory tract irritation P403+P233,
irritation) P405, P501

Operational Plan: Safe Handling of N,N-Dimethyl-L-

Valine

This section outlines the procedural steps for the safe handling of N,N-Dimethyl-L-Valine, from

preparation to use.

1. Engineering Controls:

e Work in a well-ventilated area.[4] The use of a chemical fume hood is recommended to

control the emissions of any dust or aerosols at the source.

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[5]

o Hand Protection: Chemical-resistant, impervious gloves are required.[6] Inspect gloves for

integrity before each use.
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o Skin and Body Protection: Wear a lab coat or other suitable protective clothing to prevent
skin contact.[5]

» Respiratory Protection: If there is a risk of inhalation, such as when handling the powder,
wear a dust mask or a particulate respirator.[6]

3. Handling Procedures:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Minimize dust generation and accumulation.[6]

e Avoid contact with skin, eyes, or clothing.[5]

o Keep away from heat and sources of ignition.[6]

e Wash hands thoroughly before breaks and at the end of work.
4., Storage:

o Keep the container tightly closed.

e Store in a dry, cool, and well-ventilated place.[5]

Emergency First-Aid Procedures

» After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[6]

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.[6]
Remove contaminated clothing and wash it before reuse.[6] If skin irritation occurs, get
medical advice.[6]

o After Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding
eyelids open.[6] Remove contact lenses if present and easy to do.[6] If eye irritation persists,
seek medical attention.[6]
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 After Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention or call a poison control center.[4]

Disposal Plan

Proper disposal of N,N-Dimethyl-L-Valine and its containers is crucial to prevent
environmental contamination.

1. Waste Characterization:

e Unused N,N-Dimethyl-L-Valine should be considered chemical waste.
2. Container Disposal:

» Empty containers should be handled as if they contain the product.

3. Disposal Method:

» Dispose of waste material in accordance with local, regional, and national hazardous waste
regulations.[7]

e Do not allow the chemical to enter drains or surface water.[3]

e Collect and arrange for disposal in suitable, closed containers.[4]

Workflow for Safe Handling of N,N-Dimethyl-L-Valine

The following diagram illustrates the logical workflow for the safe handling of N,N-Dimethyl-L-
Valine, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of N,N-Dimethyl-L-Valine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-n-dimethyl-l-valine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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